1-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)-3-(o-tolyl)urea

• IUPAC Name: 1-[2-(1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)ethyl]-3-(2-methylphenyl)urea
• InChI: InChI=1S/C17H20N4O3S/c1-13-7-3-4-8-14(13)19-17(22)18-11-12-21-16-10-6-5-9-15(16)20(2)25(21,23)24/h3-10H,11-12H2,1-2H3,(H2,18,19,22)
• InChI Key: GGIWKUKCJHSTTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)NCCN2C3=CC=CC=C3N(S2(=O)=O)C
• Molecular Formula: C17H20N4O3S
• Molecular Weight: 360.4 g/mol

Description

1-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)-3-(o-tolyl)urea is a useful research compound. Its molecular formula is C17H20N4O3S and its molecular weight is 360.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The chemical synthesis of derivatives similar to the target compound involves various synthetic routes, including microwave-assisted reactions, which offer advantages such as high yields, simple work-up, and environmental friendliness (Zhi‐Wen Zhai et al., 2015). These synthetic approaches enable the creation of novel compounds with potential applications in different fields, including materials science and pharmaceuticals.

Biological Activities

• Preliminary biological activity tests on some synthesized compounds show promise as plant growth regulators, indicating their potential in agricultural applications (Song Xin-jian et al., 2006). This demonstrates the utility of such chemicals in enhancing crop yield and health.
• Other studies focus on the antimicrobial properties of synthesized compounds, suggesting their application in developing new antimicrobial agents (A. Ergena et al., 2022). This is crucial for addressing the growing concern of antibiotic resistance.

Advanced Characterization and Technology Applications

• Detailed spectroscopic and crystallographic characterizations provide insights into the structural and electronic properties of these compounds, facilitating their application in technology fields such as nonlinear optics (NLO) (Muhammad Haroon et al., 2019). Such materials are valuable in developing optical devices and sensors.

Antioxidant and Antifungal Activities

• Research into the antioxidant properties of derivatives reveals their potential in scavenging free radicals, suggesting applications in pharmaceuticals and nutraceuticals to combat oxidative stress (Afnan E. Abd-Almonuim et al., 2020).
• The synthesis of urea derivatives containing thiadiazole moieties has shown promising fungicidal activities against various pathogens, indicating their potential as agricultural fungicides (Xinjian Song et al., 2008).